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Compound of Interest

Compound Name: MS15203

Cat. No.: B7763964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MS15203 is a potent and selective agonist for the G protein-coupled receptor 171 (GPR171).

[1] GPR171, a Gi/o-coupled receptor, is involved in various physiological processes, including

the regulation of appetite and the modulation of pain perception. Agonism of GPR171 by

MS15203 leads to the inhibition of adenylyl cyclase and downstream signaling cascades.

These characteristics make MS15203 a valuable research tool for investigating the therapeutic

potential of targeting GPR171 in relevant disease models.

These application notes provide detailed protocols for the long-term storage, handling, and in

vivo application of MS15203 to ensure its stability and efficacy in experimental settings.

Long-Term Storage Conditions
Proper storage of MS15203 is critical to maintain its chemical integrity and biological activity.

The following conditions are recommended based on available stability data.

Solid Compound
For long-term storage, MS15203 should be stored as a solid.
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Parameter Condition Notes

Temperature 4°C

Light Protect from light
Store in an amber vial or a

light-blocking container.

Atmosphere
Store under a dry, inert

atmosphere if possible.

Stock Solutions
It is recommended to prepare concentrated stock solutions in an appropriate solvent and store

them at low temperatures.

Solvent
Storage
Temperature

Shelf Life Notes

DMSO -20°C 1 month

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.

DMSO -80°C 6 months

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Experimental Protocols
Preparation of MS15203 for In Vivo Studies
The following protocol describes the preparation of a vehicle formulation suitable for the

intraperitoneal (i.p.) administration of MS15203 in mice. This formulation has been shown to be

effective for in vivo studies.

Materials:

MS15203 solid compound
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Dimethyl sulfoxide (DMSO), cell culture grade

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Prepare a concentrated stock solution of MS15203 in DMSO. For example, to achieve a final

concentration of 10 mg/mL, dissolve the appropriate amount of MS15203 in DMSO. Gentle

warming and sonication can be used to aid dissolution.

Prepare the vehicle solution. In a sterile tube, mix the components in the following order and

ratio:

10% DMSO (from the stock solution)

40% PEG300

5% Tween-80

45% Saline

Vortex the mixture thoroughly until a clear and homogenous solution is formed.

It is recommended to prepare this formulation fresh before each experiment to ensure

stability and prevent precipitation.

In Vivo Administration of MS15203 in Mice via
Intraperitoneal Injection
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This protocol outlines the standard procedure for administering MS15203 to mice via

intraperitoneal (i.p.) injection. A common dosage used in research is 10 mg/kg.

Materials:

Prepared MS15203 solution

Mouse restraint device

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 27-30 gauge)

70% ethanol for disinfection

Animal scale

Procedure:

Determine the correct volume of MS15203 solution to inject based on the animal's body

weight and the desired dose (e.g., 10 mg/kg).

Properly restrain the mouse to expose the abdomen.

Locate the injection site. The preferred site for i.p. injection is the lower right quadrant of the

abdomen to avoid puncturing the cecum or bladder.

Disinfect the injection site with 70% ethanol.

Insert the needle at a 15-30 degree angle into the peritoneal cavity.

Aspirate gently to ensure the needle has not entered a blood vessel or organ. If blood or any

fluid is drawn, discard the syringe and prepare a new one.

Slowly inject the MS15203 solution.

Withdraw the needle and return the mouse to its cage.

Monitor the animal for any adverse reactions post-injection.
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Signaling Pathway and Experimental Workflow
GPR171 Signaling Pathway
MS15203 acts as an agonist at the GPR171 receptor, which is coupled to an inhibitory G-

protein (Gi/o). This initiates a signaling cascade that has been implicated in neuronal activity,

appetite regulation, and pain modulation.
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Caption: GPR171 signaling pathway activated by MS15203.

Experimental Workflow for In Vivo Studies
The following diagram illustrates a typical workflow for conducting an in vivo study with

MS15203 in a mouse model.
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Caption: A typical workflow for an in vivo study using MS15203.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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